![molecular formula C13H19BrO B6189823 [(2S)-3-bromo-2-(tert-butoxy)propyl]benzene CAS No. 2648865-82-9](/img/no-structure.png)
[(2S)-3-bromo-2-(tert-butoxy)propyl]benzene
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound [(2S)-3-bromo-2-(tert-butoxy)propyl]benzene involves the reaction of 3-bromo-2-(tert-butoxy)propanol with benzene in the presence of a Lewis acid catalyst.", "Starting Materials": [ "3-bromo-2-(tert-butoxy)propanol", "Benzene", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Dissolve 3-bromo-2-(tert-butoxy)propanol and benzene in a suitable solvent such as dichloromethane.", "Step 2: Add a Lewis acid catalyst such as aluminum chloride to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable eluent such as hexane/ethyl acetate to obtain the desired compound [(2S)-3-bromo-2-(tert-butoxy)propyl]benzene." ] } | |
CAS No. |
2648865-82-9 |
Molecular Formula |
C13H19BrO |
Molecular Weight |
271.2 |
Purity |
95 |
Origin of Product |
United States |
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